Cas no 109081-76-7 (2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate
• CAS No: 109081-76-7
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• MDL: MFCD00519977
• CID: 5613750
• PubChem ID: 86642832
• Update Time: 2025-06-08

2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-33257619
• SCHEMBL2491906
• DEOIXHQTHZGAQI-UHFFFAOYSA-N
• 109081-76-7
• 2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate
• toluene-4-sulfonic acid 2-piperidin-1-yl-ethyl ester
• 1-Piperidineethanol, 1-(4-methylbenzenesulfonate)

• MDL： MFCD00519977
• Inchi： 1S/C14H21NO3S/c1-13-5-7-14(8-6-13)19(16,17)18-12-11-15-9-3-2-4-10-15/h5-8H,2-4,9-12H2,1H3
• InChI Key： DEOIXHQTHZGAQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCN1CCCCC1

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 420.6±28.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Additional information on 2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate

Introduction to 2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate (CAS No. 109081-76-7) and Its Applications in Modern Chemical Biology

2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate, identified by its Chemical Abstracts Service (CAS) number 109081-76-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfonate esters, characterized by its unique structural motif that combines a piperidine ring with an aromatic sulfonate group. The presence of these functional groups not only imparts distinct chemical properties but also opens up a wide array of potential applications in drug discovery, molecular imaging, and bioconjugation technologies.

The piperidin-1-yl moiety is a key feature of this compound, contributing to its solubility and stability in both aqueous and organic solvents. Piperidine derivatives are well-known for their role as pharmacophores in numerous therapeutic agents, owing to their ability to interact with biological targets such as enzymes and receptors. In contrast, the 4-methylbenzene-1-sulfonate part of the molecule provides a strong electron-withdrawing effect, enhancing the compound's reactivity and making it a valuable intermediate in synthetic chemistry. Together, these components make 2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate a versatile building block for the development of novel bioactive molecules.

Recent advancements in chemical biology have highlighted the importance of sulfonate esters in medicinal chemistry. Sulfonates are known for their metabolic stability, which allows them to exhibit prolonged biological activity. Additionally, they can serve as leaving groups in nucleophilic substitution reactions, facilitating the synthesis of more complex molecules. The combination of these properties makes 2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate particularly useful in the design of prodrugs and enzyme inhibitors.

In drug discovery pipelines, this compound has been explored as a precursor for the synthesis of targeted therapeutics. For instance, researchers have leveraged its structural framework to develop inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation. The piperidine ring can be modified to optimize binding affinity, while the sulfonate group provides a site for further functionalization. Such modifications are critical for achieving high selectivity and efficacy in therapeutic applications.

Molecular imaging techniques have also benefited from the use of sulfonate-based compounds. The high contrast provided by sulfonate groups makes them ideal for use in radiolabeled probes that can be employed in positron emission tomography (PET) and magnetic resonance imaging (MRI). The stability and bioavailability of 2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate make it an attractive candidate for developing diagnostic agents that can track biological processes in real-time.

Bioconjugation technologies have seen significant growth due to the reactivity of sulfonate esters. These groups can be readily coupled to biomolecules such as peptides, proteins, and nucleic acids via enzymatic or chemical methods. This capability is particularly valuable in the development of antibody-drug conjugates (ADCs), where sulfonates serve as linkers between antibodies and cytotoxic payloads. The structural integrity provided by 2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate ensures that bioconjugates remain stable under physiological conditions while maintaining their therapeutic potential.

The synthesis of 2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate involves multi-step organic transformations that highlight its synthetic utility. Key steps include nucleophilic substitution reactions to introduce the piperidine moiety, followed by sulfonation at the aromatic ring to form the sulfonate group. Recent improvements in synthetic methodologies have enhanced the efficiency and scalability of these processes, making it more feasible to produce this compound on an industrial scale.

One notable application of this compound is in the development of chiral auxiliaries for asymmetric synthesis. The presence of stereocenters adjacent to functional groups like sulfonates allows for the selective synthesis of enantiomerically pure compounds, which are often required for pharmaceutical applications. Researchers have demonstrated that 2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate can be used to generate chiral catalysts or ligands that facilitate enantioselective transformations.

The growing interest in green chemistry has also influenced the use of 2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate. Efforts have been made to develop synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with broader trends in sustainable chemistry, where compounds like this are being designed with environmental impact in mind.

Future research directions may explore novel applications of this compound beyond traditional pharmaceutical uses. For example, its potential as a material for organic electronics or as a component in smart materials has not been fully explored. The versatility of its structure suggests that it could play a role in emerging technologies where precise molecular control is essential.

In conclusion, 2-(piperidin-1-yl)ethyl 4-methylbenzene-1-sulfonate (CAS No. 109081-76-7) is a multifaceted compound with broad utility across chemical biology and pharmaceutical research. Its unique structural features make it valuable for drug discovery, molecular imaging, bioconjugation technologies, and synthetic chemistry. As research continues to uncover new applications, this compound is poised to remain a cornerstone in the development of innovative therapeutics and diagnostic tools.